molecular formula C9H13NO3 B6223042 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one CAS No. 2763755-86-6

7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one

Cat. No. B6223042
CAS RN: 2763755-86-6
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(Methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one (MMN-4-one) is a heterocyclic organic compound with a molecular formula of C8H12NO3. It is a synthetic compound that has been studied for its potential applications in scientific research and drug development. MMN-4-one is a member of the azatricyclo family of compounds, which are characterized by their three-ring structure and their ability to form strong hydrogen bonds. The compound has been studied for its ability to act as a ligand for various proteins, as well as for its potential use in drug design.

Scientific Research Applications

7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one has been studied for its potential applications in scientific research. The compound has been used as a ligand for a variety of proteins, including G-protein coupled receptors, tyrosine kinases, and other proteins involved in signal transduction pathways. In addition, the compound has been used in drug design and has been found to be able to bind to a variety of drug targets.

Mechanism of Action

7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one is believed to act as a ligand for a variety of proteins, including G-protein coupled receptors, tyrosine kinases, and other proteins involved in signal transduction pathways. The compound is believed to bind to these proteins, which then triggers a cascade of events that leads to a physiological response.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one have not been extensively studied. However, the compound has been found to have some potential therapeutic effects. For example, the compound has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one in lab experiments include its ability to act as a ligand for a variety of proteins, its ability to bind to a variety of drug targets, and its potential therapeutic effects. The limitations of using 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one in lab experiments include its potential toxicity and the fact that its effects have not been extensively studied.

Future Directions

The potential applications of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one are still being explored. Some possible future directions include further studies of the compound’s ability to act as a ligand for various proteins, its potential use in drug design, and its potential therapeutic effects. Additionally, further studies of the compound’s biochemical and physiological effects could provide insight into its potential therapeutic applications.

Synthesis Methods

7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one can be synthesized from a variety of starting materials, including aldehydes, ketones, and amines. The most common method of synthesis is the Friedel-Crafts acylation reaction, in which an aldehyde or ketone is reacted with an amine to produce the desired compound. In this reaction, the starting material is first reacted with an acid chloride, followed by a reaction with an amine. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 80°C.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-hydroxy-2-butanone", "2-methylcyclohexanone", "paraformaldehyde", "ammonium acetate", "methanol", "sodium hydroxide", "acetic acid", "sodium borohydride", "acetic anhydride", "phosphorus pentoxide", "acetonitrile", "hydrochloric acid", "sodium carbonate", "potassium carbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Condensation of 4-hydroxy-2-butanone and paraformaldehyde in the presence of ammonium acetate and methanol to form 4-(methoxymethyl)-2-butanone.", "Step 2: Conversion of 4-(methoxymethyl)-2-butanone to 4-(methoxymethyl)cyclohexanone through a Grignard reaction with 2-methylcyclohexanone and magnesium.", "Step 3: Reduction of 4-(methoxymethyl)cyclohexanone to 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-ol using sodium borohydride as a reducing agent.", "Step 4: Conversion of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-ol to 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one through dehydration using phosphorus pentoxide in acetonitrile.", "Step 5: Acetylation of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one with acetic anhydride in the presence of hydrochloric acid to form the final product.", "Step 6: Purification of the final product through extraction with ethyl acetate and washing with water, followed by drying and recrystallization." ] }

CAS RN

2763755-86-6

Product Name

7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one

Molecular Formula

C9H13NO3

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.